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Compound of Interest

Compound Name: Arachidic acid-d2

Cat. No.: B1641944 Get Quote

An In-depth Technical Guide to Arachidic Acid-
d2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidic acid-d2, also known as eicosanoic-2,2-d2 acid, is a deuterated form of arachidic

acid, a 20-carbon saturated fatty acid. The replacement of two hydrogen atoms with deuterium

at the alpha-position to the carboxyl group provides a stable isotopic label, making it an

invaluable tool in lipidomics and metabolic research. This technical guide provides a

comprehensive overview of the chemical properties, synthesis, and applications of Arachidic
acid-d2, with a focus on its utility for researchers in the life sciences.

Chemical Properties
Arachidic acid-d2 is a crystalline solid at room temperature.[1] Its chemical and physical

properties are summarized in the table below. The properties of the non-deuterated form,

arachidic acid, are provided for comparison, as the deuteration at two positions is not expected

to significantly alter the bulk physical properties such as melting and boiling points.
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Property
Value (Arachidic
acid-d2)

Value (Arachidic
acid)

Reference

Chemical Formula C₂₀H₃₈D₂O₂ C₂₀H₄₀O₂ [1]

Molecular Weight 314.54 g/mol 312.53 g/mol [1]

CAS Number 232600-70-3 506-30-9 [1]

Appearance Crystalline solid White crystalline solid [1][2]

Purity
≥99% deuterated

forms (d1-d2)
≥98% [1]

Melting Point

Not explicitly reported;

expected to be similar

to arachidic acid.

74-76 °C [3][4]

Boiling Point

Not explicitly reported;

expected to be similar

to arachidic acid.

328 °C (decomposes) [2][3]

Solubility

Soluble in DMF (2

mg/mL), DMF:PBS

(pH 7.2) (1:1) (0.5

mg/mL), and Ethanol

(0.1 mg/mL).

Practically insoluble in

water; soluble in ether,

slightly soluble in cold

alcohol.

[1][5]

Experimental Protocols
General Synthesis of α,α-Dideuterated Carboxylic Acids
While a specific, detailed synthesis protocol for Arachidic acid-d2 is not readily available in the

public domain, a general method for the deuteration of the α-position of carboxylic acids can be

employed. This typically involves an H-D exchange reaction under basic conditions using a

deuterium source.

Principle: The acidic protons on the α-carbon of a carboxylic acid can be exchanged for

deuterium in the presence of a strong base and a deuterium donor, such as deuterium oxide

(D₂O).
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Generalized Protocol:

Enolate Formation: The carboxylic acid is treated with a strong, non-nucleophilic base (e.g.,

lithium diisopropylamide, LDA) in an aprotic solvent (e.g., tetrahydrofuran, THF) at low

temperature to form the corresponding enolate.

Deuterium Quench: The enolate is then quenched with a deuterium source, typically D₂O, to

introduce deuterium at the α-position.

Work-up and Purification: The reaction is worked up by acidification and extraction. The

deuterated carboxylic acid is then purified using standard techniques such as

recrystallization or chromatography.

A visual representation of this general synthetic workflow is provided below.

Arachidic Acid Enolate Intermediate1. Strong Base (e.g., LDA) Arachidic Acid-d22. Deuterium Source (e.g., D₂O)

Click to download full resolution via product page

General Synthetic Workflow for α,α-Dideuteration

Use of Arachidic Acid-d2 as an Internal Standard in GC-
MS
Arachidic acid-d2 is primarily used as an internal standard for the quantification of arachidic

acid in biological samples by gas chromatography-mass spectrometry (GC-MS). The following

is a representative protocol.

1. Sample Preparation and Lipid Extraction:

To a known volume or weight of the biological sample (e.g., plasma, tissue homogenate),

add a precise amount of Arachidic acid-d2 as the internal standard.

Extract the total lipids using a suitable solvent system, such as a chloroform:methanol

mixture.
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Evaporate the solvent to obtain the lipid extract.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

To the dried lipid extract, add a solution of methanolic HCl or BF₃ in methanol.

Heat the mixture to convert the fatty acids to their more volatile methyl esters.

After cooling, add water and a non-polar solvent (e.g., hexane) to extract the FAMEs.

Isolate the organic layer containing the FAMEs.

3. GC-MS Analysis:

Inject the FAMEs solution into the GC-MS system.

The FAMEs are separated based on their boiling points and retention times on the GC

column.

The mass spectrometer detects the FAMEs, and the deuterated standard can be

distinguished from the endogenous analyte by its higher mass-to-charge ratio.

Quantification is achieved by comparing the peak area of the endogenous arachidic acid

methyl ester to the peak area of the Arachidic acid-d2 methyl ester.

The workflow for this application is illustrated below.
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Workflow for Quantification using Arachidic Acid-d2

Role in Research and Drug Development
The primary application of Arachidic acid-d2 is as an internal standard in mass spectrometry-

based lipidomics.[6][7][8] This allows for the precise and accurate quantification of endogenous

arachidic acid in various biological matrices, which is crucial for understanding lipid metabolism

in health and disease.

While Arachidic acid-d2 itself is not known to be directly involved in cell signaling, the broader

class of deuterated fatty acids is of significant interest in drug development. Deuterated

polyunsaturated fatty acids (PUFAs) have been shown to be more resistant to lipid
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peroxidation, a key process in cellular damage and the pathology of various diseases, including

neurodegenerative disorders.[6][7][8] By replacing hydrogen with the heavier deuterium isotope

at sites prone to oxidation, the C-D bond is stronger than the C-H bond, slowing down the rate

of lipid peroxidation.

The use of deuterated fatty acids as metabolic tracers allows researchers to follow the fate of

these molecules in complex biological systems.[6][7][8] This can provide insights into metabolic

pathways and how they are altered in disease states.

The metabolic fate of exogenously supplied deuterated fatty acids can be traced through

various lipid classes, providing a dynamic view of lipid metabolism.
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Metabolic Tracing with Deuterated Fatty Acids

Conclusion
Arachidic acid-d2 is a valuable tool for researchers in lipidomics and drug development. Its

primary utility as an internal standard enables accurate quantification of arachidic acid, while

the broader field of deuterated fatty acids holds promise for the development of novel

therapeutics targeting diseases associated with oxidative stress. The experimental protocols

and conceptual workflows provided in this guide offer a foundation for the effective application

of Arachidic acid-d2 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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